Cas no 1183533-61-0 (1-(3,5-Dimethylbenzyl)-1h-1,2,4-triazol-3-amine)

• Product Name: 1-(3,5-Dimethylbenzyl)-1h-1,2,4-triazol-3-amine
• CAS No: 1183533-61-0
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6229600
• PubChem ID: 61029758
• Update Time: 2025-05-26

1-(3,5-Dimethylbenzyl)-1h-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• CS-0284849
• EN300-804346
• 1183533-61-0
• 1-(3,5-Dimethylbenzyl)-1h-1,2,4-triazol-3-amine
• 1-[(3,5-dimethylphenyl)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C11H14N4/c1-8-3-9(2)5-10(4-8)6-15-7-13-11(12)14-15/h3-5,7H,6H2,1-2H3,(H2,12,14)
• InChI Key： DOWBBGAUSOYDCT-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)CC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(3,5-Dimethylbenzyl)-1h-1,2,4-triazol-3-amine

Compound CAS No. 1183533-61-0: 1-(3,5-Dimethylbenzyl)-1H-1,2,4-Triazol-3-Amine

The compound with CAS No. 1183533-61-0, commonly referred to as 1-(3,5-Dimethylbenzyl)-1H-1,2,4-triazol-3-amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and agrochemicals. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The chemical structure of 1-(3,5-Dimethylbenzyl)-1H-1,2,4-triazol-3-amine consists of a triazole ring fused with an amine group and a substituted benzyl moiety. The presence of the triazole ring imparts significant stability and reactivity to the molecule, making it a versatile building block for synthesizing bioactive compounds. The dimethyl substitution on the benzene ring further enhances its lipophilicity and pharmacokinetic properties.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided deeper insights into its molecular interactions and potential for use in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory activity by modulating key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, 1-(3,5-Dimethylbenzyl)-1H-1,2,4-triazol-3-amine has shown potential in agrochemicals as a fungicide. Field trials conducted in collaboration with agricultural research institutions have indicated its efficacy in controlling plant pathogens without adverse effects on crop yield. This dual functionality underscores the importance of this compound in both medical and agricultural sectors.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to improve yield and purity, ensuring scalability for industrial production. Furthermore, green chemistry principles have been incorporated into the synthesis protocol to minimize environmental impact.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profile of CAS No. 1183533-61-0. Molecular docking studies reveal that this compound has a high affinity for certain G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound for developing novel therapeutics.

In conclusion, the compound with CAS No. 1183533-61-0, or 1-(3,5-Dimethylbenzyl)-1H-1,2,4-triazol-3-Amine, represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development.